GSK369796 Dihydrochloride

• CAS No.: 1010411-21-8
• Product Name: GSK369796 Dihydrochloride
• Molecular Formula: C20H24Cl3N3O
• IUPAC Name: 2-[(tert-butylamino)methyl]-5-[(7-chloroquinolin-4-yl)amino]phenol;dihydrochloride
• Standard InChI: InChI=1S/C20H22ClN3O.2ClH/c1-20(2,3)23-12-13-4-6-15(11-19(13)25)24-17-8-9-22-18-10-14(21)5-7-16(17)18;;/h4-11,23,25H,12H2,1-3H3,(H,22,24);2*1H
• Standard InChIKey: UDVALKJFXQVZSI-UHFFFAOYSA-N
• SMILES: CC(C)(C)NCC1=C(C=C(C=C1)NC2=C3C=CC(=CC3=NC=C2)Cl)O.Cl.Cl
• Appearance: Solid powder
• Description: GSK369796, also known as N-tert-butylisoquine, is an anti-malaria drug candidate. GSK369796 was rationally designed based on chemical, toxicological, pharmacokinetic, and pharmacodynamic considerations and was selected based on excellent activity against Plasmodium falciparum in vitro and rodent malaria parasites in vivo.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GSK369796 Dihydrochloride; GSK 369796; GSK-369796; GSK369796; N-tert-Butyl isoquine.
• Reference: 1: O'Neill PM, Shone AE, Stanford D, Nixon G, Asadollahy E, Park BK, Maggs JL,; 2: O'Neill PM, Park BK, Shone AE, Maggs JL, Roberts P, Stocks PA, Biagini GA,
• PubChem Compound: 51071988
• Last Modified: Nov 11 2021